Sodium p-toluenesulfinate hydrate

• IUPAC Name: sodium;4-methylbenzenesulfinate;hydrate
• InChI: InChI=1S/C7H8O2S.Na.H2O/c1-6-2-4-7(5-3-6)10(8)9;;/h2-5H,1H3,(H,8,9);;1H2/q;+1;/p-1
• InChI Key: WUHWAOGAJFMIFU-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)[O-].O.[Na+]
• Molecular Formula: C7H9NaO3S
• Molecular Weight: 196.20 g/mol
• CAS RN: 207801-20-5, 1011708-74-9

Description

Sodium p-toluenesulfinate hydrate, represented by the molecular formula Na+·C7H7O2S−·4H2O, is the hydrate of the sodium salt of para-toluenesulfinic acid. The molecular geometry around the sulfur atom is tetrahedral with X–S–Y angles spanning a range of 102.23(6)–110.04(6)°.

Synthesis Analysis

A general procedure for the synthesis of substituted sulfinates involves the hydrolysis and reduction of benzenesulfonyl chloride to obtain sodium benzenesulfinate. For example, hydrazine hydrate and sodium carbonate are dissolved in water, to which benzenesulfonyl chloride is added dropwise. The reaction is incubated for 2 hours, and the synthetic solution is cooled and filtered to obtain the sodium salt of benzenesulfinic acid.

Molecular Structure Analysis

The molecular geometry around the sulfur atom in Sodium p-toluenesulfinate hydrate is tetrahedral. In the crystal, the water molecules connect the sodium cations into chains along the b axis via O—H⋯O hydrogen bonds.

Physical And Chemical Properties Analysis

Sodium p-toluenesulfinate hydrate has a molecular weight of 196.20 g/mol. It has one hydrogen bond donor and four hydrogen bond acceptors. The compound has a rotatable bond count of 1. The topological polar surface area is 60.3 Ų.

Scientific Research Applications

C7H7NaO3S\text{C}_7\text{H}_7\text{NaO}_3\text{S}C7​H7​NaO3​S

, has garnered attention in various research fields due to its versatile reactivity and synthetic utility. Below, I outline six distinct areas where sodium p-toluenesulfinate hydrate finds application:

Sulfonylation Reactions

Sulfenylating Reactions

Sulfinylating Reactions

Thiosulfonates Synthesis

Sulfonamide Formation

Electrochemical and Photoredox Applications

Safety and Hazards

Sodium p-toluenesulfinate hydrate should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Sodium p-toluenesulfinate hydrate, also known as Sodium 4-methylbenzene-1-sulfinate hydrate, is primarily used in organic synthesis . It doesn’t have a specific biological target, but it serves as an important reagent in the synthesis of various organic compounds .

Mode of Action

The compound acts as a sulfonylating, sulfenylating, or sulfinylating reagent, depending on the reaction conditions . It interacts with other molecules to form new compounds, contributing to the synthesis of many valuable organosulfur compounds through S–S, N–S, and C–S bond-forming reactions .

Biochemical Pathways

Sodium p-toluenesulfinate hydrate is involved in various biochemical pathways in the context of organic synthesis. It serves as a versatile building block for preparing many valuable organosulfur compounds, including thiosulfonates, sulfonamides, sulfides, and sulfones . It also plays a significant role in the synthesis of vinyl sulfones, allyl sulfones, and β-keto sulfones .

Result of Action

The result of Sodium p-toluenesulfinate hydrate’s action is the formation of new organosulfur compounds. It contributes to the synthesis of a wide range of compounds, including thiosulfonates, sulfonamides, sulfides, and sulfones . These compounds have various applications in different fields, including pharmaceuticals, agrochemicals, and materials science.